![molecular formula C11H10F4N2O B1435973 3-(Dimethylamino)-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]prop-2-en-1-one CAS No. 1823194-65-5](/img/structure/B1435973.png)
3-(Dimethylamino)-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Dimethylamino)-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]prop-2-en-1-one, also known as DMAP-TFMP, is a recently developed chemical compound that has been used in a variety of scientific research applications. This compound has been found to possess a variety of unique chemical and physical properties, making it an ideal choice for a range of applications.
Scientific Research Applications
Synthesis of Nilotinib : This compound is used as an intermediate in the synthesis of Nilotinib, a highly selective inhibitor of tyrosine kinase. The synthesis involves a series of reactions starting with 3-acetylpyridine and leads to the production of Nilotinib with an overall yield of 39.4% (Yu Yankun et al., 2011).
Nucleophilic Reactions with Vinyl and Aromatic Halides : The compound reacts with hexachlorocyclopentadiene to produce two products, which are used to understand the electrochemistry of these compounds (A. S. Koch et al., 1993).
Formation of Trifluoromethyl-substituted Azaheterocycles : This compound serves as an efficient precursor for synthesizing trifluoromethyl-substituted azaheterocycles. It's an essential area of research for developing compounds with potential pharmaceutical applications (Andrey P. Mityuk et al., 2020).
Antileukemia Activity : Research has shown its potential in synthesizing compounds with antileukemia activity, particularly in derivatives with thiosemicarbazide groups (A. Popuşoi et al., 2014).
In Vitro Optimization of Antiobesity Agents : This compound has been used in the development and optimization of analogues of A-331440, a potential antiobesity agent, particularly in improving their genotoxicity profiles (A. Hancock et al., 2004).
Quantum Chemistry Studies : Quantum chemistry methods have been applied to study the chemical reactivity of compounds like this one, especially in understanding the global and local reactivity of the molecules (B. Konaté et al., 2021).
Antimicrobial and Anticancer Activity : Novel fused pyrimidine derivatives possessing a trifluoromethyl moiety, synthesized using this compound, have shown significant antimicrobial and anticancer activity (A. S. Al-Bogami et al., 2018).
UV/Vis and Fluorescence Studies for Metal Ion Detection : The compound has been used in synthesizing chemical probes for the selective and sensitive detection of metal ions, such as Zn2+, in living cells (K. Balakrishna et al., 2018).
properties
IUPAC Name |
3-(dimethylamino)-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]prop-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F4N2O/c1-17(2)4-3-9(18)10-8(12)5-7(6-16-10)11(13,14)15/h3-6H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BODYETRCZHXWPZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C1=C(C=C(C=N1)C(F)(F)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F4N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.